Cas no 65025-62-9 (2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI))

• Product Name: 2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI)
• CAS No: 65025-62-9
• MF: C₂₅H₂₄O₅
• MW: 404.455067634583
• CID: 515320
• PubChem ID: 72978
• Update Time: 2025-04-19

2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI)
• soulattrolide
• CHEMBL466773
• (16S,17R,18S)-18-hydroxy-10,10,16,17-tetramethyl-6-phenyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaen-4-one
• hydroxy-tetramethyl-phenyl-[?]one
• (10s,11r,12s)-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-11,12-dihydro-2h,6h,10h-dipyrano[2,3-f:2',3'-h]chromen-2-one
• BDBM50292362
• 11,12-Dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-2,6,10-benzotripyran-2-one
• 2H,6H,10H-Benzo(1,2-b:3,4-b':5,6-b'')tripyran-2-one, 11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10alpha,11beta,12beta)-(-)-
• 65025-62-9
• CHEBI:66516
• BXENDTPSKAICGV-RXSFTSLZSA-N
• Q27135123
• DTXSID60215355
• (10alpha,11beta,12beta)-(-)-11,12-Dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-2H,6H,10H-benzo(1,2-b:3,4-b':5,6-b'')tripyran-2-one
• (2S,3S,4S)-4-Hydroxy-2,3,10,10-tetramethyl-8-phenyl-2H-pyrano[6,5-f]2H-pyrano[6,5-h]chroman-6-one

• Inchi： 1S/C25H24O5/c1-13-14(2)28-22-16-10-11-25(3,4)30-23(16)19-17(15-8-6-5-7-9-15)12-18(26)29-24(19)20(22)21(13)27/h5-14,21,27H,1-4H3/t13-,14-,21-/m0/s1
• InChI Key： BXENDTPSKAICGV-RXSFTSLZSA-N
• SMILES： O1C2C3C=CC(C)(C)OC=3C3C(C4C=CC=CC=4)=CC(=O)OC=3C=2[C@H]([C@@H](C)[C@@H]1C)O

Computed Properties

• Exact Mass: 404.16242
• Monoisotopic Mass: 404.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.249
• Boiling Point: 564.7°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.606
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Prenylated neoflavonoids